Cas no 2168859-25-2 (4-(1,3-dioxolan-2-yl)-2-(1-methylcyclopropanecarbonyl)-1,3-thiazole)

• Product Name: 4-(1,3-dioxolan-2-yl)-2-(1-methylcyclopropanecarbonyl)-1,3-thiazole
• CAS No: 2168859-25-2
• MF: C₁₁H₁₃NO₃S
• MW: 239.290821790695
• CID: 6512422
• PubChem ID: 165506377
• Update Time: 2025-06-08

4-(1,3-dioxolan-2-yl)-2-(1-methylcyclopropanecarbonyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-dioxolan-2-yl)-2-(1-methylcyclopropanecarbonyl)-1,3-thiazole
• 2168859-25-2
• EN300-1269067

• Inchi： 1S/C11H13NO3S/c1-11(2-3-11)8(13)9-12-7(6-16-9)10-14-4-5-15-10/h6,10H,2-5H2,1H3
• InChI Key： AYXVUFLPGHPYMK-UHFFFAOYSA-N
• SMILES： S1C=C(C2OCCO2)N=C1C(C1(C)CC1)=O

Computed Properties

• Exact Mass: 239.06161445g/mol
• Monoisotopic Mass: 239.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76.7Ų

Additional information on 4-(1,3-dioxolan-2-yl)-2-(1-methylcyclopropanecarbonyl)-1,3-thiazole

Comprehensive Analysis of 4-(1,3-dioxolan-2-yl)-2-(1-methylcyclopropanecarbonyl)-1,3-thiazole (CAS No. 2168859-25-2)

The compound 4-(1,3-dioxolan-2-yl)-2-(1-methylcyclopropanecarbonyl)-1,3-thiazole (CAS No. 2168859-25-2) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a thiazole core with a 1,3-dioxolane moiety and a 1-methylcyclopropanecarbonyl group, making it a versatile intermediate for synthetic applications. Researchers are particularly interested in its potential as a bioactive scaffold, given the prevalence of thiazole derivatives in drug discovery.

In recent years, the demand for specialty chemicals like CAS 2168859-25-2 has surged due to its relevance in developing small-molecule inhibitors and crop protection agents. The 1,3-dioxolane group enhances solubility, while the cyclopropane ring contributes to metabolic stability—a hot topic in medicinal chemistry optimization. This aligns with frequent search queries such as "thiazole-based drug candidates 2024" and "improving pharmacokinetics with cyclopropane derivatives", reflecting industry trends.

Synthetic routes to 4-(1,3-dioxolan-2-yl)-2-(1-methylcyclopropanecarbonyl)-1,3-thiazole often involve multicomponent reactions or Pd-catalyzed cross-coupling, methodologies widely discussed in green chemistry forums. Analytical characterization typically employs HPLC-MS and NMR spectroscopy, techniques frequently searched alongside CAS numbers by quality control specialists. The compound’s logP and hydrogen bond acceptors also make it a case study for AI-driven molecular property prediction tools.

From an industrial perspective, 2168859-25-2 exemplifies the shift toward fragment-based drug design (FBDD), addressing common search terms like "privileged structures in lead optimization". Its thiazole-dioxolane synergy may offer advantages in CNS permeability—a key concern in neurotherapeutic development. Regulatory databases show growing patent filings involving this scaffold, particularly for kinase modulation applications.

Environmental and safety profiles of CAS 2168859-25-2 are rigorously evaluated, with computational models suggesting favorable biodegradability indices. This responds to increasing searches for and "benign by design" principles. Storage recommendations typically emphasize inert atmospheres to preserve the dioxolane ring’s integrity, a detail often queried by process chemists.

Future research directions may explore click chemistry modifications of this compound, capitalizing on its thiazole reactivity. Such innovations align with high-volume searches for "next-gen bioconjugation techniques". As preclinical studies advance, 4-(1,3-dioxolan-2-yl)-2-(1-methylcyclopropanecarbonyl)-1,3-thiazole could emerge as a benchmark for molecular hybridization strategies in precision medicine development pipelines.